Cas no 128067-97-0 (Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-)

• Product name: Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-
• CAS No: 128067-97-0
• MF: C₁₄H₁₈N₂O₃
• MW: 262.30432
• CID: 1226302
• PubChem ID: 10355347

Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methoxy-
• 4-methoxy-N-(2-oxoazepan-3-yl)benzamide
• Z403316646
• SCHEMBL14856185
• 3-(4'-Methoxybenzoylamino)azepan-2-one
• DTXSID40438641
• AKOS030579124
• CHEMBL36203
• DWQUIEAXOWKDPC-UHFFFAOYSA-N
• 128067-97-0

• Inchi： InChI=1S/C14H18N2O3/c1-19-11-7-5-10(6-8-11)13(17)16-12-4-2-3-9-15-14(12)18/h5-8,12H,2-4,9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： DWQUIEAXOWKDPC-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)NC2CCCCNC2=O

Computed Properties

• Exact Mass: 262.13184
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43